Cas no 1184298-00-7 (1,3-Dibromo-2-(difluoromethyl)benzene)
1,3-Dibromo-2-(difluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-dibromo-2-(difluoromethyl)benzene
- SY265872
- 1,3-Dibromo-2-(difluoromethyl)benzene
-
- Inchi: 1S/C7H4Br2F2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3,7H
- InChI Key: UXNILIILGRHOPO-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 120
- XLogP3: 3.9
- Topological Polar Surface Area: 0
1,3-Dibromo-2-(difluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004412-250mg |
1,3-Dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 97% | 250mg |
$504.00 | 2023-09-04 | |
| Alichem | A013004412-500mg |
1,3-Dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 97% | 500mg |
$839.45 | 2023-09-04 | |
| Alichem | A013004412-1g |
1,3-Dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 97% | 1g |
$1490.00 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1052200-5g |
1,3-Dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 95% | 5g |
$1320 | 2024-07-20 | |
| Enamine | EN300-6508261-0.05g |
1,3-dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 95% | 0.05g |
$174.0 | 2023-05-31 | |
| Enamine | EN300-6508261-0.1g |
1,3-dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 95% | 0.1g |
$257.0 | 2023-05-31 | |
| Enamine | EN300-6508261-0.25g |
1,3-dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 95% | 0.25g |
$367.0 | 2023-05-31 | |
| Enamine | EN300-6508261-0.5g |
1,3-dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 95% | 0.5g |
$579.0 | 2023-05-31 | |
| Enamine | EN300-6508261-1.0g |
1,3-dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 95% | 1g |
$743.0 | 2023-05-31 | |
| Enamine | EN300-6508261-2.5g |
1,3-dibromo-2-(difluoromethyl)benzene |
1184298-00-7 | 95% | 2.5g |
$1454.0 | 2023-05-31 |
1,3-Dibromo-2-(difluoromethyl)benzene Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 1,3-Dibromo-2-(difluoromethyl)benzene
Introduction to 1,3-Dibromo-2-(difluoromethyl)benzene (CAS No. 1184298-00-7) in Modern Chemical Research
1,3-Dibromo-2-(difluoromethyl)benzene, identified by the chemical identifier CAS No. 1184298-00-7, is a significant intermediate in the realm of organic synthesis and pharmaceutical development. This compound, featuring a brominated aromatic ring with a difluoromethyl substituent, has garnered attention due to its versatile reactivity and potential applications in drug discovery and material science. The structural motif of this molecule—comprising bromine atoms at the 1 and 3 positions and a difluoromethyl group at the 2 position—makes it a valuable building block for constructing more complex molecules.
The bromine atoms in 1,3-dibromo-2-(difluoromethyl)benzene serve as excellent leaving groups in nucleophilic substitution reactions, enabling the introduction of various functional groups through processes such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and halogen exchange reactions. These transformations are pivotal in medicinal chemistry, where the introduction of heterocycles or other pharmacophores is often required to enhance biological activity. The difluoromethyl group, on the other hand, is a well-documented pharmacophore that can improve metabolic stability, binding affinity, and overall drug-like properties of molecules.
In recent years, 1,3-dibromo-2-(difluoromethyl)benzene has been explored in the synthesis of novel therapeutic agents targeting various diseases. For instance, researchers have leveraged its reactivity to develop inhibitors of enzyme targets implicated in cancer and inflammation. The compound’s ability to undergo selective functionalization allows for the creation of derivatives with tailored biological activities. Notably, studies have demonstrated its utility in generating molecules that modulate signaling pathways involved in tumor growth and progression.
One particularly intriguing application of 1,3-dibromo-2-(difluoromethyl)benzene is in the field of antiviral research. The structural features of this compound have been exploited to design inhibitors of viral proteases and polymerases. The presence of both bromine and difluoromethyl substituents provides multiple points for interaction with biological targets, enhancing binding efficacy. Furthermore, the stability imparted by the difluoromethyl group ensures that these inhibitors remain active under physiological conditions.
The compound’s significance extends beyond pharmaceuticals into materials science. Its aromatic structure and halogenated substituents make it a candidate for developing advanced materials with applications in electronics and optoelectronics. For example, derivatives of 1,3-dibromo-2-(difluoromethyl)benzene have been investigated as precursors for organic semiconductors and light-emitting diodes (OLEDs). The ability to fine-tune electronic properties through functionalization makes this class of compounds attractive for next-generation electronic devices.
Recent advancements in synthetic methodologies have further expanded the utility of 1,3-dibromo-2-(difluoromethyl)benzene. Techniques such as transition-metal-catalyzed reactions and photoredox catalysis have enabled more efficient and selective transformations of this intermediate. These improvements have not only streamlined the synthesis of complex molecules but also opened new avenues for exploring its applications. For instance, photoredox-mediated C-H activation has been utilized to introduce additional functional groups at positions adjacent to the bromine atoms, thereby diversifying the structural landscape of derivatives.
The environmental impact and sustainability considerations are also critical when evaluating compounds like 1,3-dibromo-2-(difluoromethyl)benzene. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic processes that employ recyclable ligands or solvent-free conditions are being explored to enhance sustainability. Additionally, biodegradability studies are being conducted to assess the environmental footprint of this compound and its derivatives.
In conclusion, 1,3-dibromo-2-(difluoromethyl)benzene (CAS No. 1184298-00-7) represents a cornerstone in modern chemical research due to its multifaceted applications across pharmaceuticals and materials science. Its unique structural features—comprising bromine atoms at specific positions and a difluoromethyl group—endow it with remarkable reactivity and versatility. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, driving innovation in drug discovery and material development.
1184298-00-7 (1,3-Dibromo-2-(difluoromethyl)benzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)